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Compound of Interest

Compound Name: 7-Oxoheptanoic acid

Cat. No.: B1201895 Get Quote

Solubility Profile of 7-Oxoheptanoic Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 7-
oxoheptanoic acid in aqueous and organic solvents. Due to the limited availability of direct

quantitative solubility data for 7-oxoheptanoic acid, this guide combines qualitative

descriptions based on its chemical structure, comparative data from structurally similar

compounds, and detailed experimental protocols for researchers to determine precise solubility

parameters.

Physicochemical Properties of 7-Oxoheptanoic Acid
Understanding the fundamental physicochemical properties of 7-oxoheptanoic acid is

essential for predicting its solubility behavior.
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Property Value Source

Molecular Formula C₇H₁₂O₃ --INVALID-LINK--

Molecular Weight 144.17 g/mol --INVALID-LINK--

Appearance White to off-white solid General chemical properties

pKa (predicted) ~4.5 - 5.0
General chemical properties of

carboxylic acids

XLogP3 (predicted) 0.4 --INVALID-LINK--

Solubility Characteristics
7-Oxoheptanoic acid possesses both a hydrophilic carboxylic acid group and a moderately

long, more hydrophobic six-carbon chain with a ketone group. This bifunctional nature dictates

its solubility in various solvents.

Aqueous Solubility
As a short-chain fatty acid, 7-oxoheptanoic acid is expected to have some solubility in water.

[1][2] Carboxylic acids with one to five carbon atoms are generally soluble in water, while those

with longer chains exhibit limited solubility due to the increased hydrophobic character of the

alkyl chain.[3] With a seven-carbon backbone, 7-oxoheptanoic acid falls into a transitional

range.

The aqueous solubility of 7-oxoheptanoic acid is highly dependent on the pH of the solution.

[4]

Acidic pH (pH < 4): In acidic solutions, the carboxylic acid group remains protonated (-

COOH), rendering the molecule less polar and thus less soluble in water.

Neutral to Alkaline pH (pH > 5): At pH values above its pKa, the carboxylic acid group

deprotonates to form the more soluble carboxylate anion (-COO⁻).[3] This significantly

increases its solubility in aqueous media. Reaction with bases like sodium hydroxide or

sodium bicarbonate will yield water-soluble salts.[3]
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Organic Solvent Solubility
Due to its hydrocarbon chain, 7-oxoheptanoic acid is expected to be soluble in a range of

organic solvents.[4] Generally, it is anticipated to be soluble in polar organic solvents and less

polar solvents.

While specific quantitative data for 7-oxoheptanoic acid is not readily available, the following

table provides solubility data for a structurally similar compound, 7-oxo-7-

(phenylamino)heptanoic acid, to offer a general indication. It is important to note that the

phenylamino group will influence solubility, but the data provides a useful reference point.

Table 1: Illustrative Solubility of a 7-Oxoheptanoic Acid Derivative

Solvent
Solubility of 7-Oxo-7-
(phenylamino)heptanoic
acid

General Expectation for 7-
Oxoheptanoic Acid

Aqueous Solutions (acidic to

neutral pH)
Low Limited

Polar Aprotic Solvents (e.g.,

DMSO, DMF)
Likely Soluble Expected to be soluble

Alcohols (e.g., Ethanol,

Methanol)
Likely Soluble Expected to be soluble

Experimental Protocol for Solubility Determination
To obtain precise quantitative solubility data for 7-oxoheptanoic acid, the following

experimental protocol, based on the equilibrium solubility method, is recommended.[5]

Materials
7-Oxoheptanoic acid

Selected solvents (e.g., water, buffered solutions at various pH levels, ethanol, methanol,

DMSO, acetone)

Analytical balance
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Vials with screw caps

Constant temperature shaker/incubator

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Mass Spectrometry) or other quantitative analytical instrumentation.

Methodology
Preparation of Saturated Solutions:

Add an excess amount of 7-oxoheptanoic acid to a known volume of the selected

solvent in a vial. The presence of undissolved solid is necessary to ensure saturation.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker or incubator (e.g., 25 °C or 37 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to allow the system to

reach equilibrium.[5][6]

Phase Separation:

After equilibration, remove the vials and allow the undissolved solid to settle.

To separate the saturated solution from the excess solid, centrifuge the vials at a high

speed.

Carefully withdraw a known volume of the supernatant using a pipette and filter it through

a syringe filter to remove any remaining solid particles.

Quantification:
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Prepare a series of standard solutions of 7-oxoheptanoic acid of known concentrations in

the same solvent.

Analyze the filtered saturated solution and the standard solutions using a validated

analytical method, such as HPLC.

Construct a calibration curve from the standard solutions and use it to determine the

concentration of 7-oxoheptanoic acid in the saturated solution.

Data Reporting:

Express the solubility in appropriate units, such as mg/mL or mol/L, at the specified

temperature and pH (for aqueous solutions).

Experimental Workflow Diagram
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Add excess 7-oxoheptanoic acid
to a known volume of solvent

Equilibrate at constant temperature
(e.g., 24-48 hours with agitation)

Incubation

Centrifuge to pellet
undissolved solid

Phase Separation

Filter supernatant through
a 0.22 µm syringe filter

Quantify concentration using
a validated analytical method (e.g., HPLC)

Analysis

Report solubility (e.g., in mg/mL)
at specified temperature and pH

Data Reporting

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.

Troubleshooting Solubility Issues
For applications requiring higher concentrations of 7-oxoheptanoic acid in aqueous media,

the following strategies can be employed:

pH Adjustment: As previously mentioned, increasing the pH of the aqueous solution above

the pKa of 7-oxoheptanoic acid will significantly enhance its solubility by forming the more
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soluble carboxylate salt.[6]

Use of Co-solvents: For stock solutions, dissolving the compound in a small amount of a

water-miscible organic solvent such as Dimethyl Sulfoxide (DMSO), ethanol, or methanol

before dilution with the aqueous medium is a common and effective technique.[6]

Gentle Heating: For some systems, gentle warming can help to increase the rate of

dissolution, but care should be taken to avoid degradation of the compound.

Conclusion
7-Oxoheptanoic acid exhibits a solubility profile that is dependent on the polarity and pH of

the solvent. It is expected to have limited solubility in neutral and acidic aqueous solutions,

which can be significantly increased by raising the pH. It is anticipated to be soluble in various

organic solvents, particularly polar ones. For precise quantitative data, the provided

experimental protocol should be followed. This guide serves as a valuable resource for

researchers and professionals in drug development, enabling informed decisions regarding the

formulation and application of 7-oxoheptanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201895#solubility-characteristics-of-7-
oxoheptanoic-acid-in-aqueous-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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